3-Bromo-2-(bromomethyl)-4,6-dimethylpyridine

• Molecular Formula: C8H9Br2N
• Molecular Weight: 278.97 g/mol
• IUPAC Name: 3-bromo-2-(bromomethyl)-4,6-dimethylpyridine
• InChI: InChI=1S/C8H9Br2N/c1-5-3-6(2)11-7(4-9)8(5)10/h3H,4H2,1-2H3
• InChI Key: DVFISXDBVYBKGL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1Br)CBr)C

Description

3-Bromo-2-(bromomethyl)-4,6-dimethylpyridine is a useful research compound. Its molecular formula is C8H9Br2N and its molecular weight is 278.97 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3-bromo-2,4,6-trimethylpyridine (15.6 g), NBS (13.9 g) and benzoyl peroxide (567 mg) was heated under reflux in a carbon tetrachloride solvent (300 mL) for two hours. The reaction mixture was cooled to room temperature and then filtered, and the filtration residue was washed with carbon tetrachloride. The resulting filtrate was concentrated under reduced pressure, and the residue was purified by silica gel column chromatography (ethyl acetate/n-heptane, 0% to 10%) to give the title compound (3.51 g).